Cas no 1537162-36-9 (3-amino-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid)

• Product Name: 3-amino-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid
• CAS No: 1537162-36-9
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6206121
• PubChem ID: 82619447
• Update Time: 2025-10-29

3-amino-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid
• 1537162-36-9
• EN300-1769951
• 3-amino-3-[2-(1H-pyrazol-1-yl)phenyl]propanoic acid

• Inchi： 1S/C12H13N3O2/c13-10(8-12(16)17)9-4-1-2-5-11(9)15-7-3-6-14-15/h1-7,10H,8,13H2,(H,16,17)
• InChI Key： FRKNWSWAABFZJG-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=CC=1N1C=CC=N1)N)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-3-2-(1H-pyrazol-1-yl)phenylpropanoic acid

Comprehensive Overview of 3-amino-3-[2-(1H-pyrazol-1-yl)phenyl]propanoic acid (CAS No. 1537162-36-9)

3-amino-3-[2-(1H-pyrazol-1-yl)phenyl]propanoic acid (CAS No. 1537162-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a pyrazole ring and a phenyl group, is a derivative of propanoic acid, making it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential uses, particularly in drug discovery and development.

The molecular structure of 3-amino-3-[2-(1H-pyrazol-1-yl)phenyl]propanoic acid includes an amino group and a carboxylic acid functional group, which contribute to its reactivity and versatility. These functional groups enable the compound to participate in various chemical reactions, such as amide bond formation, making it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its role in targeting specific enzymes or receptors, aligning with the growing trend of precision medicine and personalized therapeutics.

In the context of current research trends, 3-amino-3-[2-(1H-pyrazol-1-yl)phenyl]propanoic acid is often discussed alongside keywords like small molecule inhibitors, drug intermediates, and biochemical probes. These terms reflect the compound's relevance in modern drug discovery, where small molecules are designed to modulate biological pathways with high specificity. Additionally, the compound's pyrazole moiety is a common feature in many FDA-approved drugs, further highlighting its potential in medicinal chemistry.

From a synthetic perspective, the preparation of 3-amino-3-[2-(1H-pyrazol-1-yl)phenyl]propanoic acid involves multi-step organic reactions, often starting from commercially available precursors. Researchers have optimized these synthetic routes to improve yield and purity, addressing the demand for high-quality intermediates in pharmaceutical manufacturing. The compound's CAS No. 1537162-36-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

The applications of 3-amino-3-[2-(1H-pyrazol-1-yl)phenyl]propanoic acid extend beyond drug development. It is also investigated for its potential in bioconjugation and proteomics, where its functional groups can be leveraged to label or modify biomolecules. This aligns with the increasing interest in chemical biology and targeted therapy, as scientists seek to understand and manipulate biological systems at the molecular level.

In summary, 3-amino-3-[2-(1H-pyrazol-1-yl)phenyl]propanoic acid (CAS No. 1537162-36-9) is a compound of significant scientific and industrial interest. Its structural complexity, synthetic accessibility, and potential applications in drug discovery and biochemical research make it a subject of ongoing investigation. As the fields of medicinal chemistry and biotechnology continue to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.